molecular formula C9H7Cl2IO B8358851 4,6-Dichloro-7-iodoindan-1-ol

4,6-Dichloro-7-iodoindan-1-ol

Cat. No. B8358851
M. Wt: 328.96 g/mol
InChI Key: RGHFXLXAXALFCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,6-Dichloro-7-iodoindan-1-ol is a useful research compound. Its molecular formula is C9H7Cl2IO and its molecular weight is 328.96 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,6-Dichloro-7-iodoindan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,6-Dichloro-7-iodoindan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4,6-Dichloro-7-iodoindan-1-ol

Molecular Formula

C9H7Cl2IO

Molecular Weight

328.96 g/mol

IUPAC Name

4,6-dichloro-7-iodo-2,3-dihydro-1H-inden-1-ol

InChI

InChI=1S/C9H7Cl2IO/c10-5-3-6(11)9(12)8-4(5)1-2-7(8)13/h3,7,13H,1-2H2

InChI Key

RGHFXLXAXALFCT-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C1O)C(=C(C=C2Cl)Cl)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,6-Dichloro-7-iodoindan-1-one (14.71 g., 45 mmoles) was suspended and partially dissolved in ethanol (140 ml). Sodium borohydride (1.70 g., 45 mmoles) was added and the mixture was stirred for 50 minutes. Aqueous sodium hydroxide 20% (w/v) (40 ml) was added and stirred for 10 minutes. The reaction mixture was poured into 700 mL of ice-water with vigorous stirring. The crystals were collected, washed with water, sucked dry and dried in a vacuum oven at 50° C. overnight to give 14.08 g of the title compound, mp 95°-100° C. Recrystallization from acetonitrile gave material with mp 99°-102° C.
Quantity
14.71 g
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
700 mL
Type
reactant
Reaction Step Four
Quantity
140 mL
Type
solvent
Reaction Step Five

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